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Compound of Interest

Compound Name: Citric acid isopropyl ether

Cat. No.: B15185583 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "citric acid isopropyl ether" is not a standard chemical

nomenclature. This guide focuses on the properties of isopropyl citrate esters, which are the

scientifically plausible compounds derived from citric acid and isopropanol. The primary focus

will be on triisopropyl citrate, the most common form, with references to mono- and diisopropyl

citrate where information is available.

Executive Summary
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of isopropyl citrates, with a particular focus on triisopropyl citrate.

Isopropyl citrates are esters of citric acid and isopropyl alcohol, finding utility as emollients,

solvents, and plasticizers. While not directly active as pharmaceutical agents, their

biocompatibility and the broader applications of citrate-based polymers in drug delivery

systems make them of interest to the drug development community. This document collates

quantitative physicochemical data, details experimental protocols for synthesis and analysis,

and outlines the synthetic pathway. No evidence was found in the scientific literature linking

isopropyl citrates to specific signaling pathways.

Physicochemical Properties of Isopropyl Citrates
The following tables summarize the key chemical and physical properties of triisopropyl citrate,

with comparative data for monoisopropyl citrate where available.
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Table 2.1: General and Physical Properties
Property Triisopropyl Citrate

Monoisopropyl
Citrate

Source(s)

IUPAC Name

tripropan-2-yl 2-

hydroxypropane-

1,2,3-tricarboxylate

2-hydroxy-3-(propan-

2-yloxycarbonyl)-3-

carboxypropanoic acid

[1]

Molecular Formula C₁₅H₂₆O₇ C₉H₁₄O₇ [2]

Molecular Weight 318.36 g/mol 234.20 g/mol [2][3]

Appearance Oily liquid Data not available [2]

Boiling Point
331.0 ± 9.0 °C

(Predicted)
Data not available [2]

Density
1.116 ± 0.06 g/cm³

(Predicted)
Data not available [2]

Table 2.2: Chromatographic and Spectroscopic
Properties

Property Triisopropyl Citrate Source(s)

Canonical SMILES
CC(C)OC(=O)CC(CC(=O)OC(

C)C)(C(=O)OC(C)C)O
[2]

InChIKey
FQAZRHVERGEKOS-

UHFFFAOYSA-N
[1]

CAS Number 74592-76-0 [1][2]

Table 2.3: Computed Properties
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Property Triisopropyl Citrate
Monoisopropyl
Citrate

Source(s)

XLogP3 1.4 -0.6 [1][2][3]

Hydrogen Bond Donor

Count
1 3 [2][3]

Hydrogen Bond

Acceptor Count
7 7 [2][3]

Rotatable Bond Count 11 7 [2][3]

Exact Mass 318.16785316 Da 234.07395278 Da [1][2][3]

Complexity 375 296 [2][3]

Polar Surface Area

(PSA)
99.13 Å² 121 Å² [2][3]

Synthesis of Isopropyl Citrates
Isopropyl citrates are synthesized via the Fischer esterification of citric acid with isopropanol.

This reaction is typically catalyzed by a strong acid. The degree of esterification (mono-, di-, or

tri-substituted) can be controlled by the stoichiometry of the reactants and the reaction

conditions.

Synthetic Workflow
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Synthesis Workflow of Triisopropyl Citrate

Citric Acid + Isopropanol
(in excess)

Reaction Vessel
(Heated under reflux)

Acid Catalyst
(e.g., Sulfuric Acid)

Quenching and Extraction

Purification
(e.g., Distillation)

Triisopropyl Citrate

Click to download full resolution via product page

Caption: Synthesis Workflow of Triisopropyl Citrate

Experimental Protocol: Synthesis of Triisopropyl Citrate
This protocol is a generalized procedure based on the principles of Fischer esterification.

Materials:

Anhydrous citric acid

Anhydrous isopropanol (in excess, to act as both reactant and solvent)

Concentrated sulfuric acid (catalyst)
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Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve anhydrous citric acid in an excess of

anhydrous isopropanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution

while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The

reaction is typically refluxed for several hours to drive the equilibrium towards the formation

of the triester.

Work-up:

Cool the reaction mixture to room temperature.

Slowly pour the mixture into a separatory funnel containing a saturated sodium

bicarbonate solution to neutralize the acidic catalyst.

Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl

acetate).
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Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation to obtain pure

triisopropyl citrate.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis and

quantification of isopropyl citrates.

Experimental Protocol: HPLC Analysis of Isopropyl
Citrates
This is a general protocol and may require optimization for specific applications.

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Isopropyl citrate standards

Procedure:

Standard Preparation: Prepare a series of standard solutions of the isopropyl citrate of

interest in a suitable solvent (e.g., acetonitrile).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Dissolve the sample containing isopropyl citrate in the mobile phase.

The sample may require extraction or dilution to be within the calibration range.

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water is commonly used.

Flow Rate: Typically 1.0 mL/min.

Column Temperature: Ambient or controlled (e.g., 30 °C).

Detection Wavelength: Determined by the UV absorbance of the citrate esters (typically in

the low UV range, e.g., 210 nm).

Analysis: Inject the standards and samples onto the HPLC system.

Quantification: Create a calibration curve from the peak areas of the standards and use it to

determine the concentration of isopropyl citrate in the samples.

Applications in Drug Development
While isopropyl citrates themselves are not typically active pharmaceutical ingredients, their

properties and the broader class of citrate-based materials have relevance in drug

development.

Plasticizers in Pharmaceutical Coatings: Triisopropyl citrate can be used as a plasticizer in

film coatings for tablets and capsules. Plasticizers are added to polymers to increase their

flexibility and durability, which is crucial for the integrity of the coating.

Solvents in Formulations: Due to its solvent properties, triisopropyl citrate may be used in the

formulation of topical and other drug products.

Biocompatible and Biodegradable Polymers: Citric acid is a key monomer in the synthesis of

biocompatible and biodegradable polymers. These citrate-based polymers are being

investigated for various biomedical applications, including:

Drug Delivery Systems: As matrices for the controlled release of drugs. The degradation of

the polymer matrix can be tuned to control the release rate of the entrapped therapeutic
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agent.

Tissue Engineering: As scaffolds for tissue regeneration due to their biocompatibility and

mechanical properties.

Logical Relationship of Citrate-Based Materials in Drug
Delivery

Role of Citrate-Based Materials in Drug Delivery

Material Synthesis

Drug Delivery Application

Citric Acid
(Monomer)

Polycondensation

Diol
(e.g., 1,8-octanediol)

Citrate-Based Polymer

Drug Encapsulation

Controlled Release
Drug Delivery System

Active Pharmaceutical
Ingredient (API)
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Caption: Role of Citrate-Based Materials in Drug Delivery

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15185583?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways
Extensive searches of the scientific literature did not yield any evidence of direct involvement of

isopropyl citrates in specific cellular signaling pathways. Their primary roles are as formulation

excipients and their biological effects are generally considered in the context of biocompatibility

and toxicology.

Conclusion
Isopropyl citrates, particularly triisopropyl citrate, are well-characterized compounds with

established physicochemical properties. Their synthesis is straightforward, and analytical

methods for their quantification are available. While their direct application in drug development

as active ingredients is not documented, their role as pharmaceutical excipients and the use of

citrate-based polymers in advanced drug delivery systems highlight their importance in the

broader field of pharmaceutical sciences. Future research may further elucidate the potential of

these and other citrate derivatives in novel drug formulations and biomedical devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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